1-{[3-Chloro-5-(trifluoromethyl)-2-pyridinyl]methyl}-1,2,3,4-tetrahydroisoquinoline

• IUPAC Name: 1-[[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl]-1,2,3,4-tetrahydroisoquinoline
• InChI: InChI=1S/C16H14ClF3N2/c17-13-7-11(16(18,19)20)9-22-15(13)8-14-12-4-2-1-3-10(12)5-6-21-14/h1-4,7,9,14,21H,5-6,8H2
• InChI Key: WOCFRHHBLPZBOD-UHFFFAOYSA-N
• Canonical SMILES: C1CNC(C2=CC=CC=C21)CC3=C(C=C(C=N3)C(F)(F)F)Cl
• Molecular Formula: C16H14ClF3N2
• Molecular Weight: 326.74 g/mol

Description

Trifluoromethylpyridines (TFMPs) are a key structural motif in active agrochemical and pharmaceutical ingredients. They are used in the protection of crops from pests and have also found applications in the pharmaceutical and veterinary industries. The biological activities of TFMP derivatives are thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Synthesis Analysis

The synthesis of related compounds often involves multiple steps. For example, one method involves adding ethanol and hydrazine hydrate, dropwise adding 2-chloropyrazine, regulating the pH value to 6, and removing impurities to obtain an intermediate. This intermediate is then reacted with chlorobenzene and trifluoroacetic anhydride under stirring and heating.

Molecular Structure Analysis

The molecular structure of a compound can be determined by various methods. For a related compound, N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-sulfonamide, the molecular formula is C16H10ClF6N5O2S.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of related compounds can be complex. For instance, one method involves adding palladium/carbon and an ethanol solution of an intermediate under the protection of nitrogen in a high-pressure kettle.

Physical And Chemical Properties Analysis

The physical and chemical properties of a compound depend on its molecular structure. For a related compound, N-{[3-chloro-5-(trifluoromethyl)pyridin-2-yl]methyl}-1-[5-(trifluoromethyl)pyridin-2-yl]-1H-pyrazole-4-sulfonamide, the molecular weight is 485.8 g/mol.

Scientific Research Applications

Agrochemicals: Protection of Crops

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Pharmaceuticals: Therapeutic Agents

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Veterinary Products: Health and Animal Care

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Intermediate Synthesis: Chemical Transformations

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Antimicrobial Potential: Medicinal Chemistry

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Functionalization of 1-Methyl-3/5 Isoquinolines: Synthetic Chemistry

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Mechanism of Action

The mechanism of action of TFMP derivatives is thought to be due to the combination of the unique physicochemical properties of the fluorine atom and the unique characteristics of the pyridine moiety.

Future Directions

TFMP derivatives are expected to find many novel applications in the future due to their unique properties. More than 50% of the pesticides launched in the last two decades have been fluorinated, and around 40% of all fluorine-containing pesticides currently on the market contain a trifluoromethyl group.